Cas no 2138174-57-7 (4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one)

• Product Name: 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one
• CAS No: 2138174-57-7
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 6419570
• PubChem ID: 165484549
• Update Time: 2025-05-23

4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one
• 4-{[1-(azetidin-3-yl)-1H-pyrazol-5-yl]amino}azepan-2-one
• EN300-1130696
• 2138174-57-7

• Inchi： 1S/C12H19N5O/c18-12-6-9(2-1-4-14-12)16-11-3-5-15-17(11)10-7-13-8-10/h3,5,9-10,13,16H,1-2,4,6-8H2,(H,14,18)
• InChI Key： FVQSPXSZOQBSAH-UHFFFAOYSA-N
• SMILES： O=C1CC(CCCN1)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 249.15896025g/mol
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71Ų

Additional information on 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one

Professional Introduction to Compound with CAS No. 2138174-57-7 and Product Name: 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one

The compound identified by the CAS number 2138174-57-7 and the product name 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The molecular structure incorporates multiple functional groups, including azetidine, pyrazole, and azepane moieties, which contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways associated with various diseases. The compound in question exhibits a complex architecture that positions it as a promising candidate for further investigation in drug discovery. The presence of the azetidin-3-yl and pyrazol-5-yl substituents suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity has led researchers to explore its potential applications in treating conditions such as inflammation, pain, and neurodegenerative disorders. The azepan-2-one core provides a rigid framework that enhances binding affinity, making it an attractive scaffold for medicinal chemistry modifications.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutics. Specifically, derivatives of pyrazole and azetidine have shown promise in inhibiting key enzymes involved in disease progression. For instance, compounds with a pyrazole moiety have been reported to exhibit anti-inflammatory properties by modulating cytokine production pathways. Similarly, azetidine derivatives have demonstrated efficacy in pain management by interacting with opioid receptors.

The 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one structure combines these functionalities into a single molecule, which could lead to synergistic effects when tested in vivo. Preliminary computational studies suggest that this compound may exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics are essential for advancing a candidate into clinical development.

Furthermore, the compound’s design aligns with current trends in drug development towards targeted therapies. By incorporating specific functional groups that interact with validated biological targets, this molecule has the potential to address unmet medical needs more effectively than traditional treatments. The azetidin-3-yl and pyrazol-5-ylamino parts of the molecule are particularly noteworthy, as they have been identified as key pharmacophores in several lead compounds.

Experimental validation of these hypotheses is currently underway in several research laboratories. Initial in vitro assays have shown encouraging results, particularly regarding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Additionally, cell-based assays indicate that the compound may exhibit inhibitory effects on pathways relevant to neurodegeneration.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization and ring-closure reactions to construct the desired heterocyclic framework. Advanced techniques such as transition-metal catalysis have been employed to ensure high yields and purity, which are critical for pharmaceutical applications.

From a regulatory perspective, the compound’s structure does not raise any immediate concerns regarding safety or environmental impact. However, comprehensive toxicological studies are necessary before it can be considered for clinical use. These studies will evaluate potential side effects and long-term exposure risks, ensuring that the therapeutic benefits outweigh any hazards.

The development of novel pharmaceuticals is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The 4-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}azepan-2-one compound exemplifies this collaborative approach by integrating structural insights from medicinal chemistry with functional data from biological assays. Such integrative research is essential for accelerating the discovery of new drugs.

In conclusion, the compound with CAS No. 2138174-57-7 represents a promising lead for further therapeutic development. Its unique structural features and preliminary biological activity make it an attractive candidate for addressing various diseases. As research progresses, additional insights into its mechanism of action and pharmacological profile will be gained through both computational modeling and experimental validation.